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Compound of Interest

Compound Name: 4-Fluoro-DL-tryptophan

Cat. No.: B555196 Get Quote

Essential Safety and Handling Guide for 4-
Fluoro-DL-tryptophan
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential, immediate safety and logistical

information for the use of 4-Fluoro-DL-tryptophan, a fluorinated derivative of the amino acid

tryptophan. Adherence to these procedural steps is critical for ensuring laboratory safety and

proper disposal.

Hazard Identification and Key Data
4-Fluoro-DL-tryptophan is a hazardous substance that requires careful handling to avoid

adverse health effects. The primary hazards include skin irritation, serious eye irritation, and

respiratory irritation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b555196?utm_src=pdf-interest
https://www.benchchem.com/product/b555196?utm_src=pdf-body
https://www.benchchem.com/product/b555196?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Information Source

Chemical Name 4-Fluoro-DL-tryptophan [1]

CAS Number 25631-05-4

Molecular Formula C11H11FN2O2

Molecular Weight 222.22 g/mol [1]

Appearance Off-white solid

GHS Hazard Codes H315, H319, H335 [1]

Hazard Statements

Causes skin irritation, Causes

serious eye irritation, May

cause respiratory irritation

[1]

Storage Conditions

Store at < -15°C, protect from

light, and keep container well

closed.

Operational Plan: Step-by-Step Handling
Procedures
1. Engineering Controls and Preparation:

Work in a well-ventilated area, preferably within a certified chemical fume hood, to minimize

inhalation of the powdered substance.[2]

Ensure that an emergency eyewash station and safety shower are readily accessible in the

immediate vicinity of the handling area.[2]

Before starting, clear the workspace of any unnecessary items to prevent contamination and

facilitate cleanup in case of a spill.

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against

dust particles and potential splashes.[2]
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Skin Protection: A lab coat or chemical-resistant apron should be worn to protect clothing

and skin.[2]

Hand Protection: Use nitrile gloves. Inspect gloves for any tears or punctures before use.

Change gloves immediately if they become contaminated.[2]

Respiratory Protection: For operations that may generate significant dust, a NIOSH-

approved N95 respirator or higher is recommended to prevent respiratory tract irritation.[3]

3. Weighing and Aliquoting:

Handle 4-Fluoro-DL-tryptophan as a solid powder.

To minimize dust generation, weigh the compound on a tared weigh boat or paper within the

fume hood.

Use a spatula to carefully transfer the desired amount of the compound. Avoid scooping in a

manner that creates airborne dust.

If preparing a stock solution, add the solvent to the pre-weighed compound slowly to avoid

splashing.

4. Post-Handling Procedures:

Thoroughly clean all equipment and the work surface after handling.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
As a halogenated organic compound, 4-Fluoro-DL-tryptophan and any materials

contaminated with it require specific disposal procedures.

1. Waste Segregation:

All solid waste contaminated with 4-Fluoro-DL-tryptophan (e.g., weigh boats, gloves, paper

towels) should be collected in a designated, clearly labeled hazardous waste container for

halogenated organic compounds.
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Unused or excess 4-Fluoro-DL-tryptophan must be disposed of as hazardous chemical

waste.

Do not mix with non-halogenated waste streams.

2. Container Management:

The waste container must be kept closed except when adding waste.

Store the waste container in a designated satellite accumulation area away from

incompatible materials.

3. Final Disposal:

Arrange for the disposal of the halogenated organic waste through your institution's

environmental health and safety (EHS) office.

Emergency Procedures
Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Seek immediate medical attention.[2]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[2]

Spill: For minor spills, carefully sweep up the solid material, avoiding dust generation, and

place it in the designated hazardous waste container. Clean the spill area with an

appropriate solvent and then wash with soap and water. For major spills, evacuate the area

and contact your EHS office.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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